Cas no 1214348-28-3 (2,4'-Difluoro-5-(trifluoromethoxy)biphenyl)

• Product Name: 2,4'-Difluoro-5-(trifluoromethoxy)biphenyl
• CAS No: 1214348-28-3
• MF: C₁₃H₇F₅O
• MW: 274.186101198196
• CID: 4789893
• Update Time: 2025-06-29

2,4'-Difluoro-5-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4'-difluoro-5-(trifluoromethoxy)biphenyl
• 2,4'-Difluoro-5-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H7F5O/c14-9-3-1-8(2-4-9)11-7-10(5-6-12(11)15)19-13(16,17)18/h1-7H
• InChI Key： ZTXZAXOSJDEWIS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1C=CC(=CC=1)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2,4'-Difluoro-5-(trifluoromethoxy)biphenyl

2,4'-Difluoro-5-(trifluoromethoxy)biphenyl: An Overview of Its Properties and Applications

2,4'-Difluoro-5-(trifluoromethoxy)biphenyl (CAS No. 1214348-28-3) is a versatile organic compound with a unique molecular structure that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical research. This compound is characterized by its biphenyl core, which is substituted with difluoro and trifluoromethoxy groups, providing it with distinct chemical and physical properties.

The molecular formula of 2,4'-Difluoro-5-(trifluoromethoxy)biphenyl is C₁₃H₈F₅O, and its molecular weight is approximately 269.19 g/mol. The presence of fluorine atoms and the trifluoromethoxy group imparts significant stability and hydrophobicity to the molecule, making it highly resistant to various chemical reactions and environmental conditions. These properties make it an attractive candidate for use in the development of novel pharmaceuticals and advanced materials.

In the realm of pharmaceutical research, 2,4'-Difluoro-5-(trifluoromethoxy)biphenyl has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its ability to modulate specific biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent inhibitory activity against a key enzyme involved in cancer progression. This finding suggests that 2,4'-Difluoro-5-(trifluoromethoxy)biphenyl could serve as a valuable scaffold for the design of more effective anticancer agents.

Beyond its pharmaceutical applications, 2,4'-Difluoro-5-(trifluoromethoxy)biphenyl has also been explored for its potential in materials science. The unique combination of aromaticity and fluorination provides this compound with excellent thermal stability and low surface energy. These properties make it suitable for use in the development of high-performance coatings and polymers. A recent study published in Advanced Materials highlighted the use of this compound as a key component in the synthesis of self-healing materials, which have applications in aerospace and automotive industries.

The synthesis of 2,4'-Difluoro-5-(trifluoromethoxy)biphenyl has been extensively studied to optimize yield and purity. One common synthetic route involves the coupling of 4-fluoro-3-trifluoromethoxyphenylboronic acid with 2-fluorobromobenzene using palladium-catalyzed cross-coupling reactions. This method has been refined over the years to achieve high yields and stereoselectivity, making it a reliable process for large-scale production.

In terms of safety and environmental impact, 2,4'-Difluoro-5-(trifluoromethoxy)biphenyl is generally considered to be non-toxic and environmentally benign when handled properly. However, like any chemical compound, it should be used with appropriate precautions to ensure safe handling and disposal. Researchers are continuously monitoring its long-term effects on both human health and the environment to ensure its safe use in various applications.

The future prospects for 2,4'-Difluoro-5-(trifluoromethoxy)biphenyl are promising. Ongoing research is focused on expanding its utility by developing new derivatives with enhanced properties. For example, scientists are exploring the use of this compound as a building block for creating novel supramolecular assemblies with tunable properties. These assemblies have potential applications in areas such as drug delivery systems and sensors.

In conclusion, 2,4'-Difluoro-5-(trifluoromethoxy)biphenyl (CAS No. 1214348-28-3) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical research. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further development and innovation. As research continues to advance, it is likely that new applications and derivatives will emerge, further solidifying its importance in the scientific community.